Cas no 853723-92-9 (3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide)

• Product Name: 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide
• CAS No: 853723-92-9
• MF: C₉H₁₆N₄OS
• MW: 228.314539909363
• CID: 3108271
• PubChem ID: 4962448
• Update Time: 2025-07-25

3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-isobutyl-5-mercapto-4H-1,2,4-triazol-3-yl)propanamide
• 853723-92-9
• 3-[4-(2-methylpropyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]propanamide
• 3-[4-(2-methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]propanamide
• Z90120427
• DJB72392
• AKOS034674478
• C9H16N4OS
• SR-01000069786-1
• SR-01000069786
• EN300-13463
• 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide

• Inchi： 1S/C9H16N4OS/c1-6(2)5-13-8(4-3-7(10)14)11-12-9(13)15/h6H,3-5H2,1-2H3,(H2,10,14)(H,12,15)
• InChI Key： NJMQNUGLZQFAQY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC(N)=O)N1CC(C)C

Computed Properties

• Exact Mass: 228.10448232Da
• Monoisotopic Mass: 228.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 16-18 °C
• Boiling Point: 384.7±44.0 °C at 760 mmHg
• Flash Point: 186.5±28.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide

Introduction to 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide (CAS No. 853723-92-9)

3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 853723-92-9, belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities. The presence of a sulfanyl group and a methylpropyl substituent further enhances its potential as a pharmacophore in drug discovery and development.

The structure of 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide consists of a triazole ring fused with a propanamide moiety, making it an intriguing candidate for further investigation. The triazole ring is a key feature in many bioactive molecules, often contributing to their binding affinity and selectivity towards biological targets. The sulfanyl group at the 5-position introduces polarity and potential hydrogen bonding capabilities, which can be crucial for interactions with biological receptors. Additionally, the methylpropyl side chain provides steric bulk and may influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry have enabled the systematic study of such compounds, allowing researchers to predict their biological activities with high accuracy. The virtual screening of 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide has revealed potential interactions with various enzymes and receptors, making it a promising candidate for further experimental validation. For instance, studies suggest that this compound may exhibit inhibitory effects on certain kinases and proteases, which are often implicated in inflammatory and infectious diseases.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming drug resistance and improving therapeutic efficacy. The triazole derivative described here represents a novel approach to designing molecules with enhanced pharmacological properties. The combination of the sulfanyl group and the methylpropyl substituent may contribute to improved bioavailability and reduced toxicity compared to existing drugs in the market. Furthermore, the propanamide moiety can serve as a hinge-binding region, facilitating strong interactions with target proteins.

Experimental studies have begun to explore the pharmacological profile of 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide in various in vitro and in vivo models. Initial results indicate that this compound demonstrates moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings underscore the importance of continued research into this novel compound.

The synthesis of 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, offer promising avenues for optimizing the synthesis process. These approaches not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

The development of new pharmaceuticals is often hindered by issues related to drug delivery and formulation. However, the structural features of 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylpropanamide may offer advantages in this regard. The compound's solubility profile can be tailored through modifications to the methylpropyl side chain, potentially enhancing its bioavailability when administered orally or intravenously. Furthermore, advanced drug delivery systems such as nanoparticles and liposomes can be employed to improve targeted delivery and reduce systemic side effects.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The integration of computational biology with traditional wet-lab techniques has revolutionized the field of medicinal chemistry. By leveraging these technologies, researchers can accelerate the identification and optimization of lead compounds like 3-4-(2-Methylpropyl)-5-sulfanyl-4H-1,2,4-triazol-3-ylopropanamide (CAS No. 85372392). This interdisciplinary approach not only enhances efficiency but also increases the likelihood of success in developing novel therapeutics.

The future prospects for 3-[...]